Cas no 1092351-82-0 (Methyl 1-methyl-1H-indazole-5-carboxylate)

Methyl 1-methyl-1H-indazole-5-carboxylate is a versatile heterocyclic compound featuring an indazole core substituted with a methyl ester at the 5-position and a methyl group at the 1-position. This structure imparts stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The ester functionality allows for further derivatization, enabling the introduction of diverse substituents. Its well-defined molecular framework is advantageous for applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound exhibits good solubility in common organic solvents, facilitating its use in various reaction conditions. Its consistent purity and reliable performance make it a preferred choice for research and industrial applications.
Methyl 1-methyl-1H-indazole-5-carboxylate structure
1092351-82-0 structure
Product Name:Methyl 1-methyl-1H-indazole-5-carboxylate
CAS No:1092351-82-0
MF:C10H10N2O2
MW:190.198602199554
MDL:MFCD11109401
CID:1027753
PubChem ID:37818676
Update Time:2025-10-21

Methyl 1-methyl-1H-indazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 1-methyl-1H-indazole-5-carboxylate
    • 1-Methyl-1H-indazole-5-carboxylic acid methyl ester
    • methyl 1-methylindazole-5-carboxylate
    • Methyl 1-methyl-indazole-5-carboxylate
    • XTOQHQZMRMXLAT-UHFFFAOYSA-N
    • FCH836684
    • RP03699
    • PB22466
    • OR30719
    • 5-(Methoxycarbonyl)-1-methyl-1H-indazole
    • ST1100723
    • AX8167775
    • FT-0
    • Y5179
    • A19624
    • Methyl1-methyl-1H-indazole-5-carboxylate
    • W-204386
    • PS-4761
    • DTXSID80653311
    • P11067
    • J-521775
    • W-204693
    • AKOS005258491
    • EN300-1590687
    • DB-059827
    • SY097493
    • 1092351-82-0
    • SCHEMBL1144917
    • MFCD11109401
    • MDL: MFCD11109401
    • Inchi: 1S/C10H10N2O2/c1-12-9-4-3-7(10(13)14-2)5-8(9)6-11-12/h3-6H,1-2H3
    • InChI Key: XTOQHQZMRMXLAT-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC2=C(C=NN2C)C=1)=O

Computed Properties

  • Exact Mass: 190.07400
  • Monoisotopic Mass: 190.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.1
  • XLogP3: 1.4

Experimental Properties

  • PSA: 44.12000
  • LogP: 1.35990

Methyl 1-methyl-1H-indazole-5-carboxylate Pricemore >>

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Methyl 1-methyl-1H-indazole-5-carboxylate Production Method

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